Cas no 35522-89-5 ((3aS,5R,6S,6aS)-6-hydroxy-2,2-dimethyltetrahydrofuro2,3-d1,3dioxole-5-carboxylic Acid)

• Product Name: (3aS,5R,6S,6aS)-6-hydroxy-2,2-dimethyltetrahydrofuro2,3-d1,3dioxole-5-carboxylic Acid
• CAS No: 35522-89-5
• MF: C₈H₁₂O₆
• MW: 204.177283287048
• CID: 1011571
• PubChem ID: 57558238
• Update Time: 2025-10-28

(3aS,5R,6S,6aS)-6-hydroxy-2,2-dimethyltetrahydrofuro2,3-d1,3dioxole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (3aS,5R,6S,6aS)-6-Hydroxy-2,2-dimethyl-tetrahydrofuro[3,2-d][1,3]dioxole-5-carboxylic acid
• LogP
• (3aS,5R,6S,6aS)-6-hydroxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole-5-carboxylic acid
• alpha-L-Xylofuranuronic acid, 1,2-O-(1-Methylethylidene)-
• (3aS,5R,6S,6aS)-6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole-5-carboxylic acid
• AS-52870
• YQQLEMAYGCQRAW-CXXDYQFHSA-N
• 35522-89-5
• CS-0007902
• SCHEMBL1934639
• 1103738-17-5
• A922314
• AMY16689
• DB-179198
• (3aS,5R,6S,6aS)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxole-5-carboxylic acid
• (3aS,5R,6S,6aS)-6-hydroxy-2,2-dimethyl-tetrahydro-furo[2,3-d][1,3]dioxole-5-carboxylic acid
• P15819
• (3As,5r,6s,6as)-6-hydroxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole-5-carboxylic acid; morpholine salt
• (3aS,5R,6S,6aS)-6-hydroxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole-5-carboxylicacid
• AKOS022182030
• DB-289871
• (3aS,5R,6S,6aS)-6-Hydroxy-2,2-dimethyltetrahydrofuro[3,2-d][1,3]dioxole-5-carboxylic acid
• (3aS,5R,6S,6aS)-6-hydroxy-2,2-dimethyltetrahydrofuro2,3-d1,3dioxole-5-carboxylic Acid

• Inchi： 1S/C8H12O6/c1-8(2)13-5-3(9)4(6(10)11)12-7(5)14-8/h3-5,7,9H,1-2H3,(H,10,11)/t3-,4-,5+,7+/m1/s1
• InChI Key： YQQLEMAYGCQRAW-CXXDYQFHSA-N
• SMILES： O1C(C)(C)O[C@H]2[C@@H]1[C@@H]([C@H](C(=O)O)O2)O

Computed Properties

• Exact Mass: 204.06338810g/mol
• Monoisotopic Mass: 204.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 399.5±42.0 °C at 760 mmHg
• Flash Point: 166.0±21.4 °C
• Solubility: Dissolution (51 g/l) (25 º C),
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

(3aS,5R,6S,6aS)-6-hydroxy-2,2-dimethyltetrahydrofuro2,3-d1,3dioxole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on (3aS,5R,6S,6aS)-6-hydroxy-2,2-dimethyltetrahydrofuro2,3-d1,3dioxole-5-carboxylic Acid

Comprehensive Analysis of (3aS,5R,6S,6aS)-6-hydroxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole-5-carboxylic Acid (CAS No. 35522-89-5)

The compound (3aS,5R,6S,6aS)-6-hydroxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole-5-carboxylic Acid (CAS No. 35522-89-5) is a chiral furanoid derivative with significant applications in pharmaceutical and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate in the production of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug development, particularly in the synthesis of antiviral and anti-inflammatory agents.

One of the most searched questions related to CAS No. 35522-89-5 is its role in green chemistry and sustainable synthesis. With the growing emphasis on environmentally friendly processes, this compound's ability to participate in catalytic reactions with minimal waste generation has garnered attention. Its stereoselective properties are also a hot topic, as they enable the production of enantiomerically pure compounds, which are critical in modern medicine.

Another area of interest is the compound's solubility and stability under various conditions. Users often search for optimal storage conditions and compatible solvents for (3aS,5R,6S,6aS)-6-hydroxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole-5-carboxylic Acid. Studies suggest that it exhibits good stability in acidic environments, making it suitable for use in formulations requiring low pH. This property is particularly relevant for oral drug delivery systems.

The synthetic pathways for CAS No. 35522-89-5 are another frequently searched topic. Researchers are exploring cost-effective and scalable methods to produce this compound, with a focus on biocatalytic routes. The use of enzymes in its synthesis aligns with the broader trend toward biocatalysis in the pharmaceutical industry, which reduces reliance on harsh chemicals and improves yield.

In addition to its pharmaceutical applications, (3aS,5R,6S,6aS)-6-hydroxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole-5-carboxylic Acid is being investigated for its potential in material science. Its rigid furanoid structure can serve as a building block for polymers with specific mechanical and thermal properties. This versatility makes it a compound of interest for industries beyond pharmaceuticals, including biodegradable plastics and specialty coatings.

Safety and regulatory compliance are also common concerns among users searching for CAS No. 35522-89-5. While the compound is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidelines for its storage, handling, and disposal, which are essential for laboratories and manufacturing facilities.

In summary, (3aS,5R,6S,6aS)-6-hydroxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole-5-carboxylic Acid (CAS No. 35522-89-5) is a multifaceted compound with broad applications in pharmaceuticals, green chemistry, and material science. Its stereochemical properties, synthetic versatility, and compatibility with sustainable practices make it a subject of ongoing research and industrial interest.